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Compound of Interest

Compound Name: Benazepril Hydrochloride

Cat. No.: B193159

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of benazepril
hydrochloride in the management of chronic renal failure (CRF) in felines, with a focus on
data from key clinical studies and detailed experimental protocols.

Introduction

Chronic renal failure is a common and progressive condition in aging felines. Benazepril
hydrochloride, an angiotensin-converting enzyme (ACE) inhibitor, plays a crucial role in the
management of CRF.[1][2][3] It works by inhibiting the conversion of angiotensin | to
angiotensin Il, a potent vasoconstrictor.[4][5] This action leads to vasodilation, reduced blood
pressure, and a decrease in intraglomerular pressure, thereby mitigating proteinuria, a key
prognostic indicator in CRF.[4][5][6] Benazepril is primarily metabolized to its active form,
benazeprilat, which is excreted through both the kidneys and the biliary system in cats, a
favorable pharmacokinetic profile for patients with compromised renal function.[4]

Mechanism of Action: The Renin-Angiotensin-
Aldosterone System (RAAS)

Benazepril exerts its therapeutic effect by modulating the Renin-Angiotensin-Aldosterone
System (RAAS). In renal disease, the RAAS is often over-activated, leading to hypertension
and proteinuria. Benazepril, as an ACE inhibitor, interrupts this cascade.
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Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of

benazepril.

Summary of Quantitative Data from Feline CRF

Studies

The following tables summarize key quantitative data from clinical trials investigating the

efficacy of benazepril in cats with chronic renal failure.

Table 1: Benazepril Dosage and Administration in Feline CRF Studies
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Dosage of Benazepiril .
Study/Reference . Dosing Frequency
Hydrochloride

King et al. (2006)[7][8][9][10] 0.5-1.0 mg/kg Once daily
0.25 mg/kg (initial week), then )

Morar et al.[4] Once daily
0.5 mg/kg

Watanabe & Mishina (2007) )
1.0 mg/kg (spontaneous CRF) Once daily

[12][12][13]

Plumb's Veterinary Drug 0.25 - 1.0 mg/kg (for ) )
o Once or twice daily

Manual[1] proteinuria)

] 0.5 mg/kg (adjunctive for _
MSD Veterinary Manual[2] ) ) Once daily
congestive heart failure)

Table 2: Efficacy of Benazepril on Urine Protein-to-Creatinine (UPC) Ratio

Baseline UPC (if

Study/Reference L Outcome p-value
specified)
King et al. (2006)[7][8] -~ Significant reduction
Not specified ) P =0.005
[9][10] in UPC

N Significantly lower
Morar et al.[4] Not specified P <0.05
UPC after 4 weeks

o ) Varied (significant o ]
BENRIC Clinical Trial _ _ Significant reduction
) effects in cats with ) P <0.05
(Interim)[14][15] in UPC
UPC >1and <0.2)

30.8% of benazepril-
treated cats changed

o Not specified for
Sent et al. (2015)[5] >0.2and<2.0 from proteinuric to

) benazepril alone
borderline or non-

proteinuric

Table 3: Effect of Benazepril on Blood Pressure and Renal Survival
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Parameter
Study/Reference Outcome p-value
Measured
Systolic, Diastolic, and o
) Significantly lower
Morar et al.[4] Mean Arterial P <0.05
after 4 weeks
Pressure
Watanabe & Mishina Systemic Blood Corrected systemic b < 0.05
<0.
(2007)[12][13] Pressure hypertension
No significant
) ] ] difference between
King et al. (2006)[7][8] Renal Survival Time )
benazepril and P=0.47
[9] (all cats)
placebo groups (637
vs. 520 days)
Longer survival with
King et al. (2006)[7][8] Renal Survival Time benazepril, but not b =027
9] (cats with UPC = 1) statistically significant o
(402 vs. 149 days)
o ) ) ) No significant
BENRIC Clinical Trial Survival Time (all ) -
_ difference (501 vs. Not specified
(Interim)[14][15] cats)
391 days)
o ) ) ) Longer survival with
BENRIC Clinical Trial Survival Time (cats ] -
benazepril (401 vs. Not specified

(Interim)[14][15]

with UPC > 1)

126 days)

Experimental Protocols

Detailed methodologies for key experiments cited in the studies are outlined below.

Experimental Workflow for a Clinical Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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